Cas no 2673-16-7 (Benzeneacetaldehyde, a-oxo-4-(2-oxoacetyl)-)

Benzeneacetaldehyde, a-oxo-4-(2-oxoacetyl)- structure
2673-16-7 structure
Product Name:Benzeneacetaldehyde, a-oxo-4-(2-oxoacetyl)-
CAS No:2673-16-7
MF:C10H6O4
MW:190.15224313736
CID:255462
PubChem ID:193358
Update Time:2025-04-19

Benzeneacetaldehyde, a-oxo-4-(2-oxoacetyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetaldehyde, a-oxo-4-(2-oxoacetyl)-
    • 2-(4-oxaldehydoylphenyl)-2-oxoacetaldehyde
    • 1,4-Benzenediacetaldehyde, alpha,alpha'-dioxo-
    • p-Phenylenediglyoxal
    • SCHEMBL222221
    • 2-(4-Oxaldehydoylphenyl)-2-oxo-acetaldehyde
    • 1,4-diglyoxalylbenzene
    • 2,2'-(1,4-phenylene)bis(2-oxoacetaldehyde)
    • 1,4-Phenyldiglyoxal
    • 2673-16-7
    • DTXSID70181239
    • AKOS016015502
    • Inchi: 1S/C10H6O4/c11-5-9(13)7-1-2-8(4-3-7)10(14)6-12/h1-6H
    • InChI Key: DTCYNRIBBFRFNN-UHFFFAOYSA-N
    • SMILES: O=C(C=O)C1C=CC(C(C=O)=O)=CC=1

Computed Properties

  • Exact Mass: 190.02658
  • Monoisotopic Mass: 190.027
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 68.3Ų

Experimental Properties

  • Density: 1.292
  • Boiling Point: 321.9°Cat760mmHg
  • Flash Point: 137.2°C
  • Refractive Index: 1.547
  • PSA: 68.28
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